5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C16H13ClN2O2S2
• Molecular Weight: 364.9 g/mol
• IUPAC Name: (5Z)-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-3-methyl-2-methylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H13ClN2O2S2/c1-18-16-19(2)15(20)13(23-16)9-11-5-8-14(21-11)22-12-6-3-10(17)4-7-12/h3-9H,1-2H3/b13-9-,18-16?
• InChI Key: MYIUZWKRLJAZPW-QWFQEAHRSA-N
• Isomeric SMILES: CN=C1N(C(=O)/C(=C/C2=CC=C(O2)SC3=CC=C(C=C3)Cl)/S1)C
• SMILES: CN=C1N(C(=O)C(=CC2=CC=C(O2)SC3=CC=C(C=C3)Cl)S1)C

Description

5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one, also known as CMF, is a synthetic compound that belongs to the thiazolidinone family. It has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the treatment of cancer and inflammation.

Mechanism of Action

The mechanism of action of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase IIα and protein kinase C. 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one for lab experiments is its relatively low toxicity. It has been shown to have low toxicity in animal studies, making it a potentially safe candidate for further study. However, one of the limitations of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one. One area of interest is the development of more effective formulations of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one that can improve its solubility and bioavailability. Another area of interest is the exploration of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one's potential applications in other disease areas, such as neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one and to identify potential targets for its use in the treatment of cancer and inflammation.

Synthesis Methods

The synthesis of 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one involves the reaction of 2-mercapto-5-(4-chlorophenyl)furan with ethyl acetoacetate in the presence of sodium ethoxide to yield the intermediate compound 5-(4-chlorophenyl)-2-furylmethylene)-2,4-thiazolidinedione. This intermediate is then reacted with methylamine to yield the final product, 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one.

Scientific Research Applications

5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in the treatment of cancer and inflammation. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 5-({5-[(4-Chlorophenyl)sulfanyl]-2-furyl}methylene)-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.